![molecular formula C10H9NaO7S B1394251 Sodium 2,5-bis(methoxycarbonyl)benzenesulfonate CAS No. 31314-30-4](/img/structure/B1394251.png)
Sodium 2,5-bis(methoxycarbonyl)benzenesulfonate
Overview
Description
Sodium 2,5-bis(methoxycarbonyl)benzenesulfonate (also known as this compound, or sodium bisulfite) is an organic compound that is commonly used as a reagent in organic synthesis. It is a white, water-soluble solid with a molecular weight of 242.3 g/mol. Sodium bisulfite is a versatile reagent that is used in a variety of synthetic reactions, including oxidation-reduction reactions, free radical reactions, and condensation reactions. Its applications range from the synthesis of pharmaceuticals and other organic compounds to the purification of proteins and nucleic acids.
Scientific Research Applications
1. Synthesis and Interfacial Activity of Surfactants
Sodium 2,5-bis(methoxycarbonyl)benzenesulfonate is used in the synthesis of branched alkylbenzenesulfonate gemini surfactants. These surfactants exhibit significant interfacial activity and aggregation behavior in aqueous solutions, which are crucial in reducing interfacial tension in various industrial applications (Zhang et al., 2011).
2. Catalysis in Biphasic Methoxycarbonylation
In catalysis, this compound derivatives are used in the formation of palladium(II) complexes. These complexes are active catalysts in the methoxycarbonylation of 1-hexene, a process important in industrial organic synthesis (Akiri & Ojwach, 2021).
3. Development of Polymerization Catalysts
This compound is also involved in the development of polymerization catalysts. For instance, its derivatives are used in the formation of palladium-based catalysts for the homopolymerization of ethylene and copolymerization with acrylates or norbornenes (Skupov et al., 2007).
4. Synthesis of Water Soluble Polymers
It plays a role in the synthesis of water-soluble poly(p-phenylene) derivatives. These polymers are significant in applications requiring water solubility and electroluminescence, such as in advanced electronic and optical materials (Kim et al., 1998).
Safety and Hazards
While specific safety and hazard information for Sodium 2,5-bis(methoxycarbonyl)benzenesulfonate is not provided in the search results, general safety precautions for handling chemical substances apply. These include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use .
Properties
IUPAC Name |
sodium;2,5-bis(methoxycarbonyl)benzenesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O7S.Na/c1-16-9(11)6-3-4-7(10(12)17-2)8(5-6)18(13,14)15;/h3-5H,1-2H3,(H,13,14,15);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLQXGAPZEJVKSB-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)S(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NaO7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10677404 | |
Record name | Sodium 2,5-bis(methoxycarbonyl)benzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10677404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31314-30-4 | |
Record name | Sodium 2,5-bis(methoxycarbonyl)benzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10677404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.